Cas no 1337917-44-8 (CNWGPXZGIIOYDL-CTASGXJISA-N)

• Product Name: CNWGPXZGIIOYDL-CTASGXJISA-N
• CAS No: 1337917-44-8
• MF: C₂₁H₃₆O₅
• MW: 373.5
• CID: 1233675
• PubChem ID: 46782384
• Update Time: 2025-07-30

CNWGPXZGIIOYDL-CTASGXJISA-N Chemical and Physical Properties

Names and Identifiers

• (11α,13E)-11,16-Dihydroxy-16-(2H3)methyl-9-oxo(17,17-2H2)prost-13-en-1-oic acid
• (8R,11R,12R,16RS)-Misoprostol Acid-d5
• Misoprostol (free acid)-d5
• Misoprostol acid D5
• CNWGPXZGIIOYDL-CTASGXJISA-N
• 9-oxo-11α,16-dihydroxy-16-(methyl-d3)-prost-13E-en-1-oic-17,17-d2acid
• Misoprostol Acid D5Q: What is Misoprostol Acid D5 Q: What is the CAS Number of Misoprostol Acid D5 Q: What is the storage condition of Misoprostol Acid D5 Q: What are the applications of Misoprostol Acid D5
• Misoprostol acid-d5
• DA-65481
• CS-0132344
• 1337917-44-8
• 7-[(1R,2R,3R)-2-[(E)-5,5-dideuterio-4-hydroxy-4-(trideuteriomethyl)oct-1-enyl]-3-hydroxy-5-oxocyclopentyl]heptanoic acid
• 9-oxo-11alpha,16-dihydroxy-16-(methyl-d3)-prost-13E-en-1-oic-17,17-d2 acid
• (11a,13E)-11,16-Dihydroxy-16-methyl-9-oxo-prost-13-en-1-oic Acid-d5; Misoprostol-d5 Free Acid; (+/-)-15-Deoxy-(16RS)-16-hydroxy -16-methylprogestaglandin E1-d5;
• (8R,11R,12R,16RS)-MisoprostolAcid-d5
• HY-118189S

• Inchi： 1S/C21H36O5/c1-3-4-13-21(2,26)14-9-11-17-16(18(22)15-19(17)23)10-7-5-6-8-12-20(24)25/h9,11,16-17,19,23,26H,3-8,10,12-15H2,1-2H3,(H,24,25)/b11-9+/t16-,17-,19-,21?/m1/s1
• InChI Key： CNWGPXZGIIOYDL-MKYGPDKMSA-N
• SMILES： C([C@H]1C(C[C@@H](O)[C@@H]1/C=C/CC(O)(C([H])([H])[H])C([H])([H])CCC)=O)CCCCCC(=O)O

Computed Properties

• Exact Mass: 373.28765797g/mol
• Monoisotopic Mass: 373.28765797g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on CNWGPXZGIIOYDL-CTASGXJISA-N

In-Depth Analysis of CNWGPXZGIIOYDL-CTASGXJISA-N (CAS No. 1337917-44-8): Properties, Applications, and Industry Relevance

The compound identified by CAS No. 1337917-44-8 and the product name CNWGPXZGIIOYDL-CTASGXJISA-N has garnered significant attention in the fields of pharmaceuticals, materials science, and biotechnology. This unique identifier, often referred to in research and industrial applications, represents a specialized chemical entity with distinct molecular properties. Its InChIKey (CNWGPXZGIIOYDL-CTASGXJISA-N) provides a standardized way to reference its structure, ensuring accuracy in scientific literature and databases.

One of the most searched questions regarding CAS No. 1337917-44-8 is its potential role in drug discovery and biomedical research. Recent studies highlight its applicability in targeting specific enzymatic pathways, making it a candidate for precision medicine. Researchers are particularly interested in its molecular stability and bioavailability, which are critical for therapeutic efficacy. The compound’s structural uniqueness also opens doors for innovations in nanotechnology and smart materials.

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The pharmacokinetic profile of CAS No. 1337917-44-8 is another area of intense scrutiny. Questions like "How does CNWGPXZGIIOYDL-CTASGXJISA-N interact with biological membranes?" or "What are its metabolic pathways?" are frequently searched in academic and industrial circles. Advanced computational models, including AI-driven molecular simulations, are being employed to predict its behavior in vivo, reducing reliance on traditional lab experiments.

From a commercial standpoint, the demand for CNWGPXZGIIOYDL-CTASGXJISA-N is rising due to its versatility. Industries are keen on optimizing its large-scale production while maintaining cost efficiency. Patent filings related to its synthesis and applications have surged, reflecting its economic potential. Analysts project its market growth in sectors like personalized healthcare and advanced material engineering.

In summary, CAS No. 1337917-44-8 (CNWGPXZGIIOYDL-CTASGXJISA-N) stands at the intersection of innovation and practicality. Its multifaceted applications, coupled with ongoing research into its sustainable use, position it as a compound of high scientific and industrial value. As technology evolves, so too will the opportunities to harness its full potential.